Cas no 17977-72-9 (Trisiloxane, 1,1,3,3,5,5-hexamethyl-1,5-diphenyl-)

• Product Name: Trisiloxane, 1,1,3,3,5,5-hexamethyl-1,5-diphenyl-
• CAS No: 17977-72-9
• MF: C₁₈H₂₈O₂Si₃
• MW: 360.670228004456
• CID: 3818239
• PubChem ID: 631348
• Update Time: 2025-04-22

Trisiloxane, 1,1,3,3,5,5-hexamethyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane, 1,1,3,3,5,5-hexamethyl-1,5-diphenyl-
• 1,1,3,3,5,5-Hexamethyl-1,5-diphenyltrisiloxane
• G64187
• 1,1,3,3,5,5-Hexamethyl-1,5-diphenyl-trisiloxane
• MFCD30749338
• 2,4,4,6-tetramethyl-2,6-diphenyl-3,5-dioxa-2,4,6-trisilaheptane
• XLKWSTGNXOTAHP-UHFFFAOYSA-N
• SCHEMBL13621398
• bis[[dimethyl(phenyl)silyl]oxy]-dimethylsilane
• 17977-72-9

• Inchi： 1S/C18H28O2Si3/c1-21(2,17-13-9-7-10-14-17)19-23(5,6)20-22(3,4)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： XLKWSTGNXOTAHP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)C1C=CC=CC=1)O[Si](C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.13970973g/mol
• Monoisotopic Mass: 360.13970973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes